Cas no 2680753-34-6 (tert-butyl N-(5-bromo-4-cyanopyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-4-cyanopyridin-2-yl)carbamate
• CAS No: 2680753-34-6
• MF: C₁₁H₁₂BrN₃O₂
• MW: 298.13588142395
• MDL: MFCD34551749
• CID: 5633877
• PubChem ID: 156651347
• Update Time: 2025-06-09

tert-butyl N-(5-bromo-4-cyanopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680753-34-6
• EN300-28289850
• tert-butyl N-(5-bromo-4-cyanopyridin-2-yl)carbamate

• MDL： MFCD34551749
• Inchi： 1S/C11H12BrN3O2/c1-11(2,3)17-10(16)15-9-4-7(5-13)8(12)6-14-9/h4,6H,1-3H3,(H,14,15,16)
• InChI Key： LJJURFXLGVCCEA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C#N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.01129g/mol
• Monoisotopic Mass: 297.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75Ų

Additional information on tert-butyl N-(5-bromo-4-cyanopyridin-2-yl)carbamate

Exploring the Properties and Applications of tert-butyl N-(5-bromo-4-cyanopyridin-2-yl)carbamate (CAS No. 2680753-34-6)

In the rapidly evolving field of pharmaceutical and agrochemical research, tert-butyl N-(5-bromo-4-cyanopyridin-2-yl)carbamate (CAS No. 2680753-34-6) has emerged as a compound of significant interest. This pyridine derivative is widely recognized for its versatile applications in organic synthesis, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. Researchers and industry professionals are increasingly focusing on this compound due to its unique structural features, which make it a valuable intermediate in drug discovery and material science.

The molecular structure of tert-butyl N-(5-bromo-4-cyanopyridin-2-yl)carbamate incorporates a bromine atom and a cyano group, both of which enhance its reactivity and utility in cross-coupling reactions. These functional groups allow for further derivatization, enabling the synthesis of complex molecules with potential biological activity. As the demand for highly functionalized heterocycles grows, this compound has gained attention for its role in constructing nitrogen-containing scaffolds, which are prevalent in many FDA-approved drugs.

One of the key reasons behind the popularity of CAS No. 2680753-34-6 is its compatibility with modern synthetic methodologies, such as palladium-catalyzed reactions and microwave-assisted synthesis. These techniques align with the current trends in green chemistry and sustainable manufacturing, addressing the growing consumer and regulatory demand for environmentally friendly processes. Researchers are actively exploring its use in flow chemistry systems, which offer advantages in scalability and reproducibility—critical factors for industrial applications.

Beyond pharmaceuticals, tert-butyl N-(5-bromo-4-cyanopyridin-2-yl)carbamate has shown promise in the development of advanced materials, including organic electronics and photoactive compounds. Its electron-withdrawing groups make it a candidate for designing n-type semiconductors, a hot topic in renewable energy research. With the global push toward carbon neutrality, innovations in this space are highly sought after, positioning this compound as a potential enabler of next-generation technologies.

From an analytical perspective, the characterization of tert-butyl N-(5-bromo-4-cyanopyridin-2-yl)carbamate involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise quality control, a critical requirement for regulatory compliance in pharmaceutical manufacturing. The compound’s stability under various conditions has also been a subject of study, particularly for optimizing storage conditions and handling protocols in laboratory and industrial settings.

As the scientific community continues to explore the potential of CAS No. 2680753-34-6, its relevance in medicinal chemistry and material science is expected to grow. With increasing interest in personalized medicine and targeted therapies, the demand for specialized intermediates like this compound is likely to rise. Furthermore, its adaptability to automated synthesis platforms aligns with the industry’s shift toward digitalization and AI-driven drug discovery, making it a compound worth watching in the coming years.